Cas no 1805480-90-3 (2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine
• CAS No: 1805480-90-3
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4882431
• Update Time: 2025-06-07

2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine

• Inchi： 1S/C6H2F3IN2O2/c7-3-1-2(10)5(12(13)14)4(11-3)6(8)9/h1,6H
• InChI Key： OUWWDALZGLZVSQ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.4
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine

Introduction to 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine (CAS No. 1805480-90-3)

2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1805480-90-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of fluorine and iodine substituents, as well as a nitro group, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The nitro group in the molecular structure of 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine plays a crucial role in its reactivity and functionality. Nitro groups are well-known for their ability to participate in various chemical transformations, including reduction to amino groups, which can be further functionalized to introduce other pharmacophores. This property makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The difluoromethyl and fluoro substituents are strategically positioned on the pyridine ring, which enhances the compound's metabolic stability and bioavailability. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to modulate lipophilicity, improve binding affinity to biological targets, and extend the half-life of drugs. The iodo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are commonly employed in drug discovery to construct complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of bioactive molecules. For instance, studies have demonstrated that fluorinated pyridines can enhance the potency and selectivity of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The structural motif of 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine aligns well with these trends, making it a promising scaffold for developing next-generation therapeutics.

In addition to its potential as a building block for drug discovery, this compound has been explored in various synthetic applications. The combination of electron-withdrawing groups (such as the nitro group) and electron-donating groups (such as the difluoromethyl moiety) creates a dynamic interplay that influences reactivity patterns. This balance allows for selective transformations, enabling chemists to tailor the molecule's properties for specific applications.

One notable area where 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine has been applied is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, including cancer and neurodegenerative disorders. By leveraging the iodine atom for cross-coupling reactions with heterocyclic fragments or other pharmacophores, researchers can generate novel inhibitors with tailored binding profiles.

The pharmaceutical industry has increasingly recognized the value of fluorinated pyridines due to their ability to improve drug-like properties such as solubility, permeability, and metabolic stability. The presence of multiple fluorine atoms in 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine enhances these properties, making it an attractive candidate for further development. Moreover, the nitro group provides an additional layer of functionalization that can be exploited to fine-tune pharmacological activity.

Recent studies have also explored the use of this compound in combinatorial chemistry libraries. By diversifying its structure through iterative reactions, researchers can generate large libraries of analogs for high-throughput screening (HTS). This approach has been successful in identifying lead compounds with promising therapeutic potential against various diseases.

The synthesis of 2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the iodine substituent, followed by nitration to incorporate the nitro group. The difluoromethyl moiety is typically introduced via nucleophilic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's versatility and accessibility for medicinal chemists.

The growing interest in fluorinated pyridines has spurred innovation in synthetic methodologies tailored to this motif. Advances in transition-metal catalysis have enabled more efficient and selective introductions of fluorine atoms, improving overall yields and reducing byproduct formation. Such improvements are crucial for scaling up syntheses from lab-scale research to industrial production.

In conclusion,2-(Difluoromethyl)-6-fluoro-4-iodo-3-nitropyridine (CAS No. 1805480-90-3) represents a versatile and valuable intermediate in pharmaceutical chemistry. Its unique structural features—combining electron-withdrawing groups with halogen substituents—make it an excellent candidate for developing novel therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications for fluorinated pyridines,this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.